Cas no 94226-19-4 (Thieno[3,2-c]pyridine-2-carbaldehyde)

Thieno[3,2-c]pyridine-2-carbaldehyde is a heterocyclic aldehyde compound featuring a fused thienopyridine core, which serves as a versatile intermediate in organic synthesis and pharmaceutical research. Its structure combines the reactivity of an aldehyde group with the electronic properties of the thienopyridine scaffold, making it valuable for constructing complex molecules, particularly in medicinal chemistry. The compound is useful in the development of biologically active agents, including potential therapeutics targeting neurological and inflammatory pathways. Its stability and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. Proper handling under inert conditions is recommended to preserve its reactivity.

Thieno[3,2-c]pyridine-2-carbaldehyde structure

94226-19-4 structure

Product Name:Thieno[3,2-c]pyridine-2-carbaldehyde

CAS No:94226-19-4

MF:C₈H₅NOS

MW:163.196400403976

MDL:MFCD18453108

CID:798168

PubChem ID:20440932

Update Time:2025-05-28

Thieno[3,2-c]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- Thieno[3,2-c]pyridine-2-carbaldehyde
- Thieno[3,2-c]pyridine-2-carboxaldehyde
- 2-Formylthieno[3,2-c]pyridine
- CHEMBL3358192
- Thieno[3,2-c]pyridine-2-carboxaldehyde (9CI)
- DTXSID20607176
- J-524939
- 94226-19-4
- MFCD18453108
- CS-0060710
- BDBM50037778
- AKOS006238083
- W19264
- AS-62765
- WLWWQVDSQWYRIV-UHFFFAOYSA-N
- SCHEMBL1253313
- MDL： MFCD18453108
- Inchi： 1S/C8H5NOS/c10-5-7-3-6-4-9-2-1-8(6)11-7/h1-5H
- InChI Key： WLWWQVDSQWYRIV-UHFFFAOYSA-N
- SMILES： S1C(C=O)=CC2C=NC=CC1=2

Computed Properties

Exact Mass: 163.00918496g/mol
Monoisotopic Mass: 163.00918496g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.7
Topological Polar Surface Area: 58.2Å²

Experimental Properties

Color/Form: No data avaiable
Density: 1.384±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: No data available
Boiling Point: No data available
Flash Point: No data available
Solubility: Slightly soluble (4.2 g/l) (25 º C),
Vapor Pressure: No data available

Thieno[3,2-c]pyridine-2-carbaldehyde Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Thieno[3,2-c]pyridine-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T12301-1g	Thieno[3,2-c]pyridine-2-carboxaldehyde	94226-19-4	95%	1g	6070CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T12301-500mg	Thieno[3,2-c]pyridine-2-carboxaldehyde	94226-19-4	95%	500mg	4586CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T12301-1g	Thieno[3,2-c]pyridine-2-carboxaldehyde	94226-19-4	95%	1g	6070.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T12301-500mg	Thieno[3,2-c]pyridine-2-carboxaldehyde	94226-19-4	95%	500mg	4586.0CNY	2021-07-13
TRC	T344553-10mg	Thieno[3,2-c]pyridine-2-carboxaldehyde	94226-19-4		10mg	$ 50.00	2022-06-02
TRC	T344553-50mg	Thieno[3,2-c]pyridine-2-carboxaldehyde	94226-19-4		50mg	$ 115.00	2022-06-02
TRC	T344553-100mg	Thieno[3,2-c]pyridine-2-carboxaldehyde	94226-19-4		100mg	$ 185.00	2022-06-02
Chemenu	CM111354-1g	thieno[3,2-c]pyridine-2-carbaldehyde	94226-19-4	95%	1g	$396	2024-07-19
abcr	AB467490-1 g	Thieno[3,2-c]pyridine-2-carbaldehyde; min. 95%	94226-19-4		1g	€794.00	2023-07-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T826009-1g	Thieno[3,2-c]pyridine-2-carbaldehyde	94226-19-4	≥95%	1g	3,134.70	2021-05-17

Thieno[3,2-c]pyridine-2-carbaldehyde Production Method

Production Method 1

272-14-0

94226-19-4

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 2 h, -78 °C
1.2 -78 °C; 3 h, -78 °C
1.3 Reagents: Water ; -78 °C

Reference

: Design, synthesis, and antifibrosis evaluation of 4-(benzo-[c][1,2,5]thiadiazol-5-yl)-3(5)-(6-methyl- pyridin-2-yl)pyrazole and 3(5)-(6-methylpyridin- 2-yl)-4-(thieno-[3,2,-c]pyridin-2-yl)pyrazole derivatives

Zhu, Wen-Jing; Cui, Ben-Wen; Wang, Hui Min; Nan, Ji-Xing; Piao, Hu-Ri; et al, European Journal of Medicinal Chemistry, 2019, 180, 15-27

Production Method 2

272-14-0

94226-19-4

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 5 min, -78 °C
1.2 16 h, rt

Reference

: Compositions comprising multiple antibiotic agents including a FabI inhibitor, methods of using the same, and preparation of the heterocycle FabI inhibitors

, United States, , ,

Production Method 3

272-14-0

94226-19-4

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 5 min, -78 °C
1.2 -78 °C; 16 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water
1.4 Reagents: Sodium bicarbonate Solvents: Water ; basified

Reference

: Preparation of heterocyclic compounds as antibacterial agents

, World Intellectual Property Organization, , ,

Production Method 4

94226-19-4

Reaction Conditions

Reference

: Alkali metal thieno(furo)pyridines

, United States, , ,

Production Method 5

109-94-4

272-14-0

94226-19-4

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C
1.2 -

Reference

: Orally bioavailable highly potent HIV protease inhibitors against PI-resistant virus

Lu, Zhijian; Bohn, Joann; Rano, Tom; Rutkowski, Carrie A.; Simcoe, Amy L.; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(23), 5311-5314

Production Method 6

272-14-0

94226-19-4

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 20 min, -78 °C
1.2 -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Rational design of novel CYP2A6 inhibitors

Tani, Niina; Juvonen, Risto O.; Raunio, Hannu; Fashe, Muluneh; Leppanen, Jukka; et al, Bioorganic & Medicinal Chemistry, 2014, 22(23), 6655-6664

Production Method 7

272-14-0

94226-19-4

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 5 min, -78 °C
1.2 1 h, 78 °C

Reference

: Synthesis and biological activities of α-aminophosphonates derivatives containing thieno[3,2-c]pyridine

Ma, Jiaoli; Zhu, Wenjuan; Li, Jing; Ji, Peng; Zhu, Zhizhi; et al, Youji Huaxue, 2013, 33(7), 1472-1477

Production Method 8

109-94-4

272-14-0

94226-19-4

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C
1.2 -78 °C; 3 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; -78 °C → rt

Reference

: Preparation of piperazine pentanamide HIV protease inhibitors and methods of treating AIDS

, World Intellectual Property Organization, , ,

Thieno[3,2-c]pyridine-2-carbaldehyde Raw materials

Thieno[3,2-c]pyridine-2-carbaldehyde Preparation Products

Thieno[3,2-c]pyridine-2-carbaldehyde (94226-19-4)

Thieno[3,2-c]pyridine-2-carbaldehyde Related Literature

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